Cas no 93839-77-1 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1))
93839-77-1 structure
Product Name:1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1)
CAS No:93839-77-1
MF:C20H33NaO2
MW:328.464597463608
CID:819418
PubChem ID:56843668
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1)
- sodium tetradecahydro-7-isopropyl-1,4a-dimethylphenanthren-1-carboxylate
- sodium,1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
- Sodium abietan-18-oate
- 93839-77-1
- EINECS 298-849-7
- DTXSID70917631
- NS00091748
-
- Inchi: 1S/C20H34O2.Na/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h13-17H,5-12H2,1-4H3,(H,21,22);/q;+1/p-1
- InChI Key: LGMVLKTYFVXBLU-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C1(C)CCCC2(C)C1CCC1CC(C(C)C)CCC21)=O
Computed Properties
- Exact Mass: 328.23782457g/mol
- Monoisotopic Mass: 328.23782457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 449
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
93839-77-1 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-,sodium salt (1:1)) Related Products
- 2305-32-0(trans-1,2-Cyclohexanedicarboxylic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 4331-54-8(4-methylcyclohexane-1-carboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 3971-31-1(Cyclohexane-1,3-dicarboxylic Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 943-29-3(4-tert-Butycyclohexanecarboxylic Acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
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